Cas no 2227856-54-2 ((3R)-3-hydroxy-3-(3-methoxy-4-methylphenyl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(3-methoxy-4-methylphenyl)propanoic acid
• CAS No: 2227856-54-2
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 5975190
• PubChem ID: 165841486
• Update Time: 2025-11-01

(3R)-3-hydroxy-3-(3-methoxy-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(3-methoxy-4-methylphenyl)propanoic acid
• 2227856-54-2
• EN300-1791644

• Inchi： 1S/C11H14O4/c1-7-3-4-8(5-10(7)15-2)9(12)6-11(13)14/h3-5,9,12H,6H2,1-2H3,(H,13,14)/t9-/m1/s1
• InChI Key： PRQSTPLRILVHQI-SECBINFHSA-N
• SMILES： O[C@H](CC(=O)O)C1C=CC(C)=C(C=1)OC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R)-3-hydroxy-3-(3-methoxy-4-methylphenyl)propanoic acid

(3R)-3-Hydroxy-3-(3-Methoxy-4-Methylphenyl)Propanoic Acid: A Comprehensive Overview

(3R)-3-Hydroxy-3-(3-Methoxy-4-Methylphenyl)Propanoic Acid, also known by its CAS Registry Number 2227856-54-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a hydroxyl group and a methoxy-substituted aromatic ring. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its biological activity and pharmacokinetic properties.

The synthesis of (3R)-3-Hydroxy-3-(3-Methoxy-4-Methylphenyl)Propanoic Acid involves a series of carefully designed reactions, often utilizing asymmetric catalysis to achieve the desired stereochemistry. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly methods for producing this compound. Researchers have explored various approaches, including the use of organocatalysts and transition metal catalysts, to optimize the synthesis process.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. Studies have shown that (3R)-3-Hydroxy-3-(3-Methoxy-4-Methylphenyl)Propanoic Acid exhibits potent biological activity, particularly in modulating cellular signaling pathways. For instance, it has been demonstrated to interact with G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including cardiovascular disorders and neurodegenerative diseases.

Recent research has focused on understanding the molecular mechanisms underlying the bioactivity of this compound. Advanced computational methods, such as molecular docking and dynamics simulations, have provided insights into how it binds to its target proteins. These studies have revealed that the hydroxyl group and the methoxy-substituted aromatic ring are key determinants of its binding affinity and selectivity.

In addition to its pharmacological applications, (3R)-3-Hydroxy-3-(3-Methoxy-4-Methylphenyl)Propanoic Acid has also been investigated for its potential in agrochemicals. Preliminary studies suggest that it may possess pesticidal properties, making it a promising candidate for developing eco-friendly pesticides. However, further research is required to confirm these findings and evaluate its environmental impact.

The stereochemistry of this compound is another area of active research. The R configuration at the chiral center not only influences its physical properties but also determines its biological activity. Enantiomeric excess (ee) plays a critical role in ensuring consistent pharmacokinetic behavior, which is essential for drug development. Researchers have developed novel chiral resolution techniques to isolate enantiopure samples, facilitating more precise studies on its biological effects.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of (3R)-3-Hydroxy-3-(3-Methoxy-4-Methylphenyl)Propanoic Acid. These methods provide detailed insights into its molecular composition and stereochemical integrity, ensuring high-quality standards for both research and industrial applications.

Looking ahead, the potential applications of this compound are vast and varied. Its unique structure and stereochemical properties make it a valuable tool for exploring new therapeutic strategies and agrochemical solutions. As research continues to uncover its full potential, it is likely that (3R)-3-Hydroxy-3-(3-Methoxy-4-Methylphenyl)Propanoic Acid will play an increasingly important role in advancing science and technology.